![molecular formula C16H11ClN4O3S2 B2951299 3-chloro-N-(5-((3-nitrobenzyl)thio)-1,3,4-thiadiazol-2-yl)benzamide CAS No. 868973-87-9](/img/structure/B2951299.png)
3-chloro-N-(5-((3-nitrobenzyl)thio)-1,3,4-thiadiazol-2-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-chloro-N-(5-((3-nitrobenzyl)thio)-1,3,4-thiadiazol-2-yl)benzamide is a chemical compound that belongs to the class of thiadiazole derivatives. This compound has shown promising results in various scientific research applications due to its unique properties.
Scientific Research Applications
Anticancer Activity
The structural features of the compound, such as the presence of a 1,3,4-thiadiazole ring and a nitrobenzyl moiety, indicate potential anticancer properties. Thiadiazole derivatives have been studied for their anticancer activities, particularly due to their ability to interact with various biological targets involved in cancer progression . The 3-nitrobenzyl component could act as a Michael acceptor, forming covalent bonds with nucleophilic sites on enzymes or receptors that are overexpressed in cancer cells.
Antimicrobial and Antifungal Applications
Compounds featuring 1,3,4-thiadiazole are known for their antimicrobial properties . The 3-chloro and 3-nitro substituents could enhance these properties by increasing the compound’s reactivity towards microbial enzymes, potentially leading to the development of new antibiotics or antifungal agents.
Anti-inflammatory Properties
The nitrobenzyl group in the compound’s structure is similar to known anti-inflammatory agents. It’s plausible that this compound could inhibit key inflammatory pathways, possibly by targeting and modulating the activity of inflammatory cytokines or enzymes like cyclooxygenases .
Anticonvulsant Potential
Derivatives of 1,3,4-thiadiazole have been explored for their anticonvulsant effects. This compound could be a candidate for the development of new treatments for epilepsy or other seizure disorders, as the thiadiazole ring has been associated with neuroprotective and anticonvulsant activities .
Antidiabetic Effects
The 1,3,4-thiadiazole scaffold is also associated with antidiabetic activity. This compound could interact with biological targets that play a role in glucose metabolism, offering a new approach to managing diabetes through modulation of insulin release or action .
Antioxidant Properties
The presence of a nitro group and a thiadiazole ring suggests that this compound might exhibit antioxidant properties. These features could enable the compound to neutralize free radicals, which are implicated in various diseases and aging processes .
properties
IUPAC Name |
3-chloro-N-[5-[(3-nitrophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11ClN4O3S2/c17-12-5-2-4-11(8-12)14(22)18-15-19-20-16(26-15)25-9-10-3-1-6-13(7-10)21(23)24/h1-8H,9H2,(H,18,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LXTLITFWFGZNIH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)[N+](=O)[O-])CSC2=NN=C(S2)NC(=O)C3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11ClN4O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-chloro-N-(5-((3-nitrobenzyl)thio)-1,3,4-thiadiazol-2-yl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.